Cas no 121219-22-5 (Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI))

• Product Name: Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
• CAS No: 121219-22-5
• MF: C₁₄H₂₁BF₂O₃
• MW: 286.122551679611
• CID: 104787
• PubChem ID: 10850744
• Update Time: 2025-04-18

Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Boronic acid,[2,3-difluoro-4-(octyloxy)phenyl]- (9CI)
• (2,3-difluoro-4-octoxyphenyl)boronic acid
• 2,3-Difluoro-4-(octyloxy)-benzeneboronic acid
• starbld0019314
• SCHEMBL4827415
• [2,3-Difluoro-4-(octyloxy)phenyl]boronic acid
• 121219-22-5
• 2,3-difluoro4-octyloxyphenylboronic acid
• 2,3-difluoro-4-octyloxyphenylboronic acid
• (2,3-Difluoro-4-(octyloxy)phenyl)boronic acid
• GUGMXTUFYGIPHU-UHFFFAOYSA-N
• 2,3-difluro-4-octoxyphenylboronic acid
• DTXSID70445843
• 2,3-Difluoro-4-n-octoxyphenylboronic acid

• Inchi： 1S/C14H21BF2O3/c1-2-3-4-5-6-7-10-20-12-9-8-11(15(18)19)13(16)14(12)17/h8-9,18-19H,2-7,10H2,1H3
• InChI Key： GUGMXTUFYGIPHU-UHFFFAOYSA-N
• SMILES： FC1C(=C(B(O)O)C=CC=1OCCCCCCCC)F

Computed Properties

• Exact Mass: 285.15883
• Monoisotopic Mass: 286.1551810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69